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Compound of Interest

Compound Name: Acetophenone-13C8

Cat. No.: B1490057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetophenone-13C8,

a stable isotope-labeled analog of acetophenone. While this isotopologue is not expected to

exhibit significantly different chemical reactivity or toxicity compared to its unlabeled

counterpart, adherence to strict safety protocols is essential in a laboratory setting. This

document summarizes key safety data, handling procedures, and emergency responses.

Chemical and Physical Properties
Acetophenone-13C8 is a derivative of acetophenone where all eight carbon atoms have been

replaced with the carbon-13 isotope. This labeling is primarily for use in tracer studies and

metabolic research, where it allows for the tracking of the molecule and its metabolites.
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Property Value Source

Molecular Formula ¹³C₈H₈O [1]

Molecular Weight 128.09 g/mol

Appearance Brownish Oil [1]

Boiling Point 202 °C (literature)

Melting Point 19-20 °C (literature)

Density 1.097 g/mL at 25 °C

Flash Point 76.00 °C (closed cup)

Solubility

Soluble in Acetone,

Dichloromethane, Ethyl

Acetate, and Methanol. Slightly

soluble in water.

Hazard Identification and Classification
Acetophenone-13C8 is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Flammable Liquids 4 H227: Combustible liquid

Acute Aquatic Hazard 3 H402: Harmful to aquatic life

GHS Pictograms:

GHS07 (Exclamation Mark): Indicates that the substance may cause less serious health

effects, such as irritation or acute toxicity.
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Signal Word:Warning

Experimental Protocols: Standard Handling and
Safety Procedures
While specific experimental protocols for Acetophenone-13C8 are not detailed in publicly

available safety documents, the following standard procedures for handling acetophenone and

its derivatives should be strictly followed.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Acetophenone-13C8 to determine

the appropriate PPE.

Personal Protective Equipment (PPE) Protocol

Start: Handling Acetophenone-13C8

Conduct Risk Assessment

Wear safety glasses with side-shields or goggles.
Use face shield if splashing is a risk.

Eye Contact Hazard

Wear chemically resistant gloves (e.g., Butyl rubber).

Skin Contact Hazard

Wear a lab coat.
Ensure skin is not exposed.

Skin Contact Hazard

Use in a well-ventilated area or under a chemical fume hood.
If ventilation is inadequate, use a NIOSH-approved respirator.

Inhalation Hazard

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling Acetophenone-13C8.
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Engineering Controls
Ventilation: Always handle Acetophenone-13C8 in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.

Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and

safety showers are readily accessible in the immediate work area.

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Keep

away from heat, sparks, and open flames. Take measures to prevent the buildup of

electrostatic charge.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The

recommended storage temperature is 15-25 °C. Keep away from strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison center or

doctor/physician if you feel unwell.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along

floors. In a fire, hazardous decomposition products such as carbon monoxide and carbon

dioxide may be formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

firefighting turnout gear.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust). Keep in suitable, closed containers for disposal.

Toxicological Information
The toxicological properties of Acetophenone-13C8 have not been fully investigated. The

information provided is based on the non-isotopically labeled acetophenone.

Toxicity Metric Value Species

LD50 Oral 815 mg/kg Rat

LC50 Inhalation > 2.130 mg/L (8 h) Rat

LD50 Dermal 3300 mg/kg Rat
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Acute Effects: Harmful if swallowed. Causes serious eye irritation. Acute exposure to vapors

may cause skin irritation.

Chronic Effects: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or

OSHA.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Handling Acetophenone-13C8
The following diagram illustrates the logical workflow for the safe handling of Acetophenone-
13C8 from procurement to disposal.
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Safe Handling Workflow for Acetophenone-13C8

Procurement and Receipt

Proper Storage
(Cool, Dry, Well-ventilated)

Pre-Experiment Preparation
(Risk Assessment, PPE, Engineering Controls)

Experimental Handling
(In Fume Hood, Avoid Contact)

Post-Experiment
(Decontamination, Clean-up)

Emergency Response
(Spill, Fire, Exposure)

Waste Disposal
(Follow Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Acetophenone-13C8.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). Always refer to the SDS provided by the manufacturer for the most

current and complete safety information. It is the responsibility of the user to conduct a

thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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